(2,4)-Dihydroxy-5-(2-fluorophenyl)pyrimidine, 95%

• IUPAC Name: 5-(2-fluorophenyl)-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C10H7FN2O2/c11-8-4-2-1-3-6(8)7-5-12-10(15)13-9(7)14/h1-5H,(H2,12,13,14,15)
• InChI Key: BYTPPRCTUQFCIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CNC(=O)NC2=O)F
• Molecular Formula: C10H7FN2O2
• Molecular Weight: 206.17 g/mol

Description

(2,4)-Dihydroxy-5-(2-fluorophenyl)pyrimidine, 95% (hereinafter referred to as 2,4-DFPP) is a synthetic compound with a wide range of applications in the scientific research field. It is a type of pyrimidine derivative, a class of compounds that are derived from the parent pyrimidine ring. 2,4-DFPP is a colorless solid with a melting point of approximately 150°C and is soluble in a variety of organic solvents. This compound has been used in a variety of scientific research applications, including the synthesis of other compounds, the study of enzyme-substrate interactions, and the study of cell signaling pathways.

Scientific Research Applications

2,4-DFPP has a variety of applications in scientific research. It has been used in the synthesis of other compounds, such as the pyrimidine derivative 2-amino-3-hydroxy-5-fluoropyrimidine, which has potential applications in the treatment of certain types of cancer. 2,4-DFPP has also been used in the study of enzyme-substrate interactions, as it is an inhibitor of the enzyme dihydrofolate reductase (DHFR). In addition, 2,4-DFPP has been used in the study of cell signaling pathways, as it is a ligand for the G protein-coupled receptor GPR120.

Mechanism of Action

The mechanism of action of 2,4-DFPP is not fully understood. However, it is believed to interact with the G protein-coupled receptor GPR120, which is involved in the regulation of various cellular processes, including the release of hormones and neurotransmitters. It is also believed to interact with the enzyme dihydrofolate reductase (DHFR), which is involved in the synthesis of the essential vitamin folate. In addition, 2,4-DFPP is believed to interact with other enzymes and proteins involved in the regulation of cellular processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,4-DFPP are not fully understood. However, it is believed to interact with the G protein-coupled receptor GPR120, which is involved in the regulation of various cellular processes, including the release of hormones and neurotransmitters. It is also believed to interact with the enzyme dihydrofolate reductase (DHFR), which is involved in the synthesis of the essential vitamin folate. In addition, 2,4-DFPP is believed to interact with other enzymes and proteins involved in the regulation of cellular processes.

Advantages and Limitations for Lab Experiments

The use of 2,4-DFPP in laboratory experiments has several advantages. It is a relatively stable compound, which makes it suitable for use in a variety of experiments. It is also soluble in a variety of organic solvents, which makes it easy to work with in the laboratory. Furthermore, it has a wide range of applications in scientific research, making it a useful compound for a variety of experiments.
Despite its advantages, there are also some limitations to the use of 2,4-DFPP in laboratory experiments. It is not a very potent compound, so it may not be suitable for experiments requiring high concentrations of the compound. In addition, its mechanism of action is not fully understood, so its effects may not be predictable in all experiments.

Future Directions

Despite its wide range of applications in scientific research, there are still many areas where 2,4-DFPP could be used to further our understanding of biochemical and physiological processes. One such area is the study of enzyme-substrate interactions, as 2,4-DFPP has been shown to interact with the enzyme dihydrofolate reductase (DHFR). Another area of research is the study of cell signaling pathways, as 2,4-DFPP has been shown to interact with the G protein-coupled receptor GPR120. Other potential areas of research include the study of drug-drug interactions, the development of new therapeutic agents, and the study of the effects of 2,4-DFPP on the immune system.

Synthesis Methods

The synthesis of 2,4-DFPP can be achieved through a variety of methods. One such method involves the reaction of 2,4-dihydroxy-5-fluorophenylacetic acid with sodium borohydride in an aqueous solution. This reaction results in the formation of the desired product, 2,4-DFPP, which can then be isolated, purified, and characterized using standard spectroscopic techniques.